3-(4-Chloro-2-methylphenoxy)propionic acid

• CAS No.: 2307-66-6
• Molecular Formula: C10H11ClO3
• Molecular Weight: 214.64 g/mol
• IUPAC Name: 3-(4-chloro-2-methylphenoxy)propanoic acid
• InChI: InChI=1S/C10H11ClO3/c1-7-6-8(11)2-3-9(7)14-5-4-10(12)13/h2-3,6H,4-5H2,1H3,(H,12,13)
• InChI Key: ILNCZQXPGNSQRN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)OCCC(=O)O

Description

3-(4-Chloro-2-methylphenoxy)propionic acid is a useful research compound. Its molecular formula is C10H11ClO3 and its molecular weight is 214.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of LiOH.H2O (0.50 g; 12 mmol) in water (10 mL) was added to a solution of ethyl 3-(4-chloro-2-methylphenoxy)propionate (1.98 g; 8.15 mmol; from step (i) above) in THF (20 mL). The reaction mixture was stirred at room temperature overnight, THF was evaporated and the water phase was washed with ether. The resultant solution was acidified with HCl (2M), whereafter a solid material precipitated. The product was filtered and air-dried yielding 0.62 g (35%) of the sub-title compound.